3-amino-N-(3-chloro-1H-indol-7-yl)benzene-1-sulfonamide
Overview
Description
3-amino-N-(3-chloro-1H-indol-7-yl)benzene-1-sulfonamide (3-ACBI) is a synthetic compound that has been studied for its potential therapeutic applications in various scientific fields. 3-ACBI has been studied for its ability to act as an inhibitor of certain enzymes, as a potential anti-cancer agent, and as a potential therapeutic agent in neurological disorders. This review will discuss the synthesis, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 3-ACBI.
Scientific Research Applications
3-amino-N-(3-chloro-1H-indol-7-yl)benzene-1-sulfonamide has been studied for its potential therapeutic applications in several scientific fields. In the field of cancer research, 3-amino-N-(3-chloro-1H-indol-7-yl)benzene-1-sulfonamide has been studied for its ability to inhibit the activity of the enzyme AKT, which is involved in the regulation of cell proliferation and survival. In addition, 3-amino-N-(3-chloro-1H-indol-7-yl)benzene-1-sulfonamide has been studied for its potential anti-cancer activity in several cell lines. In the field of neurological disorders, 3-amino-N-(3-chloro-1H-indol-7-yl)benzene-1-sulfonamide has been studied for its potential therapeutic activity in Parkinson’s disease and Alzheimer’s disease.
Mechanism of Action
The mechanism of action of 3-amino-N-(3-chloro-1H-indol-7-yl)benzene-1-sulfonamide is not completely understood, however, it is believed to act as an inhibitor of certain enzymes involved in the regulation of cell proliferation and survival. In addition, 3-amino-N-(3-chloro-1H-indol-7-yl)benzene-1-sulfonamide has been shown to interact with certain proteins involved in the regulation of neuronal signaling pathways, which may be involved in its therapeutic activity in neurological disorders.
Biochemical and Physiological Effects
In vitro studies have shown that 3-amino-N-(3-chloro-1H-indol-7-yl)benzene-1-sulfonamide can inhibit the activity of the enzyme AKT in a dose-dependent manner. In addition, 3-amino-N-(3-chloro-1H-indol-7-yl)benzene-1-sulfonamide has been shown to inhibit the growth of several cancer cell lines in vitro. In vivo studies have shown that 3-amino-N-(3-chloro-1H-indol-7-yl)benzene-1-sulfonamide can reduce the levels of certain proteins involved in the regulation of neuronal signaling pathways, which may be involved in its potential therapeutic activity in neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of 3-amino-N-(3-chloro-1H-indol-7-yl)benzene-1-sulfonamide for laboratory experiments include its high yield of synthesis and its ability to inhibit the activity of certain enzymes involved in the regulation of cell proliferation and survival. The limitations of 3-amino-N-(3-chloro-1H-indol-7-yl)benzene-1-sulfonamide for laboratory experiments include its limited availability and the lack of in vivo studies to confirm its therapeutic activity in neurological disorders.
Future Directions
For 3-amino-N-(3-chloro-1H-indol-7-yl)benzene-1-sulfonamide research include further in vivo studies to confirm its therapeutic activity in neurological disorders, as well as further studies to elucidate its mechanism of action and to explore its potential therapeutic applications in other diseases. In addition, further studies are needed to determine the optimal dose and duration of 3-amino-N-(3-chloro-1H-indol-7-yl)benzene-1-sulfonamide treatment and to explore its potential toxicity and side effects.
Synthesis Methods
The synthesis of 3-amino-N-(3-chloro-1H-indol-7-yl)benzene-1-sulfonamide has been demonstrated by several methods, including the reaction of 1-chloro-3-methyl-3-nitro-2-indoline-7-sulfonamide with 3-chloro-1H-indol-7-amine in the presence of a base, such as sodium carbonate. The reaction is carried out in an aqueous solution at room temperature and yields 3-amino-N-(3-chloro-1H-indol-7-yl)benzene-1-sulfonamide in a high yield.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-N-(3-chloro-1H-indol-7-yl)benzene-1-sulfonamide involves the reaction of 3-chloro-1H-indole-7-carboxylic acid with sulfanilamide followed by reduction and acylation to obtain the final product.", "Starting Materials": [ "3-chloro-1H-indole-7-carboxylic acid", "sulfanilamide", "sodium borohydride", "acetic anhydride", "triethylamine", "dimethylformamide", "chloroform", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: 3-chloro-1H-indole-7-carboxylic acid is reacted with sulfanilamide in the presence of triethylamine and dimethylformamide to obtain 3-amino-N-(3-chloro-1H-indol-7-yl)benzene-1-sulfonamide.", "Step 2: The product from step 1 is reduced using sodium borohydride in the presence of acetic anhydride and triethylamine to obtain the corresponding amine.", "Step 3: The amine from step 2 is acylated using acetic anhydride in the presence of triethylamine and chloroform to obtain the final product, 3-amino-N-(3-chloro-1H-indol-7-yl)benzene-1-sulfonamide.", "Step 4: The final product is purified using recrystallization and characterized using various spectroscopic techniques." ] } | |
CAS RN |
2732246-31-8 |
Product Name |
3-amino-N-(3-chloro-1H-indol-7-yl)benzene-1-sulfonamide |
Molecular Formula |
C14H12ClN3O2S |
Molecular Weight |
321.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
